1'-[(2-butyl-1H-imidazol-4-yl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-[(2-butyl-1H-imidazol-5-yl)methyl]piperidin-4-yl]piperidin-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C23H39N5O2/c1-2-3-4-22-24-17-20(25-22)18-26-9-7-21(8-10-26)27-11-5-19(6-12-27)23(29)28-13-15-30-16-14-28/h17,19,21H,2-16,18H2,1H3,(H,24,25)
• InChI Key: YMJFCYYLNOBBNJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC=C(N1)CN2CCC(CC2)N3CCC(CC3)C(=O)N4CCOCC4
• Molecular Formula: C23H39N5O2
• Molecular Weight: 417.6 g/mol

Description

The compound “1’-[(2-butyl-1H-imidazol-4-yl)methyl]-4-(4-morpholinylcarbonyl)-1,4’-bipiperidine” is a complex organic molecule that contains several functional groups, including an imidazole ring, a morpholine ring, and a bipiperidine moiety. These functional groups suggest that this compound could have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings. These rings can participate in a variety of chemical reactions and can form multiple hydrogen bonds, which could influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The imidazole ring in this compound is likely to be involved in a variety of chemical reactions. Imidazole rings are known to act as both nucleophiles and electrophiles, allowing them to participate in a wide range of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an imidazole ring could make the compound more polar and increase its solubility in water.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to explore its biological activity, given the presence of functional groups that are common in many biologically active compounds.